Cas no 57624-55-2 (3,6,9-Trioxabicyclo[9.3.1]pentadeca-1(15),11,13-triene)
57624-55-2 structure
Product Name:3,6,9-Trioxabicyclo[9.3.1]pentadeca-1(15),11,13-triene
CAS No:57624-55-2
MF:C12H16O3
MW:208.253643989563
CID:344789
PubChem ID:12220426
Update Time:2025-04-19
3,6,9-Trioxabicyclo[9.3.1]pentadeca-1(15),11,13-triene Chemical and Physical Properties
Names and Identifiers
-
- 3,6,9-Trioxabicyclo[9.3.1]pentadeca-1(15),11,13-triene
- 57624-55-2
- DTXSID60481078
-
- Inchi: 1S/C12H16O3/c1-2-11-8-12(3-1)10-15-7-5-13-4-6-14-9-11/h1-3,8H,4-7,9-10H2
- InChI Key: GBFXQDPBIPTONL-UHFFFAOYSA-N
- SMILES: O1CCOCCOCC2C=CC=C(C=2)C1
Computed Properties
- Exact Mass: 208.10998
- Monoisotopic Mass: 208.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- PSA: 27.69
3,6,9-Trioxabicyclo[9.3.1]pentadeca-1(15),11,13-triene Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
57624-55-2 (3,6,9-Trioxabicyclo[9.3.1]pentadeca-1(15),11,13-triene) Related Products
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- 2050-25-1(Diethylene Glycol Monobenzyl Ether)
- 57671-28-0(BnO-PEG5-OH)
- 24342-68-5(BnO-PEG6-OH)
- 622-08-2(2-(Benzyloxy)ethanol)
- 103-50-4(Dibenzyl ether)
- 539-30-0((Ethoxymethyl)benzene)
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